4-(7-Bromoquinolin-4-yl)morpholine

• IUPAC Name: 4-(7-bromoquinolin-4-yl)morpholine
• InChI: InChI=1S/C13H13BrN2O/c14-10-1-2-11-12(9-10)15-4-3-13(11)16-5-7-17-8-6-16/h1-4,9H,5-8H2
• InChI Key: XXHJAGUEMHCMSF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C3C=CC(=CC3=NC=C2)Br
• Molecular Formula: C13H13BrN2O
• Molecular Weight: 293.16 g/mol

Description

4-(7-Bromoquinolin-4-yl)morpholine is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the quinoline family, which has been extensively studied for its biological and medicinal properties.

Mechanism of Action

The mechanism of action of 4-(7-Bromoquinolin-4-yl)morpholine is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inducing apoptosis in cancer cells. It has also been proposed that this compound may inhibit the growth of cancer cells by interfering with cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(7-Bromoquinolin-4-yl)morpholine have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and bacteria. In vivo studies have shown that this compound can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(7-Bromoquinolin-4-yl)morpholine in lab experiments is its potential as a fluorescent probe for the detection of metal ions. Additionally, this compound has been shown to have anticancer, antibacterial, and antifungal properties, making it a versatile compound for various applications. However, the limitations of using this compound in lab experiments include its relatively low solubility in water and its potential toxicity to cells at high concentrations.

Future Directions

There are several future directions for the study of 4-(7-Bromoquinolin-4-yl)morpholine. One direction is the further investigation of its mechanism of action and its potential use as a therapeutic agent for cancer and bacterial infections. Another direction is the development of more efficient synthesis methods for this compound. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions could be further explored.

Synthesis Methods

The synthesis of 4-(7-Bromoquinolin-4-yl)morpholine involves the reaction of 7-bromoquinoline with morpholine in the presence of a catalyst. This method has been reported in the literature and has been found to yield the desired product in good yields. The purity of the synthesized product can be confirmed by various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

4-(7-Bromoquinolin-4-yl)morpholine has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been shown to have antibacterial and antifungal properties. Additionally, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.